Cas no 62524-23-6 (Phenol, 2-chloro-6-sec-hexyl-4-methyl-)

• Product Name: Phenol, 2-chloro-6-sec-hexyl-4-methyl-
• CAS No: 62524-23-6
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 441679
• PubChem ID: 71385576
• Update Time: 2025-04-19

Phenol, 2-chloro-6-sec-hexyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-6-sec-hexyl-4-methyl-
• 2-chloro-6-hexan-2-yl-4-methylphenol
• DTXSID70807801
• 62524-23-6
• 2-CHLORO-6-(HEXAN-2-YL)-4-METHYLPHENOL

• Inchi： 1S/C13H19ClO/c1-4-5-6-10(3)11-7-9(2)8-12(14)13(11)15/h7-8,10,15H,4-6H2,1-3H3
• InChI Key： NGTSZTWEWBUWOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1O)C(C)CCCC

Computed Properties

• Exact Mass: 226.11257
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23